Cas no 870245-85-5 (Benzoic acid, 3-(carboxyethynyl)-)

• Product Name: Benzoic acid, 3-(carboxyethynyl)-
• CAS No: 870245-85-5
• MF: C₁₀H₆O₄
• MW: 190.15224313736
• CID: 1860831
• PubChem ID: 86082801
• Update Time: 2025-05-18

Benzoic acid, 3-(carboxyethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(carboxyethynyl)-
• 3-(2-CARBOXYETH-1-YN-1-YL)BENZOIC ACID
• 3-(2-CARBOXYETH-1-YN-1-YL)BENZOICACID
• SCHEMBL13780436
• 870245-85-5
• DTXSID201301639
• 3-(2-Carboxyethynyl)benzoic acid
• EN300-743486

• Inchi： 1S/C10H6O4/c11-9(12)5-4-7-2-1-3-8(6-7)10(13)14/h1-3,6H,(H,11,12)(H,13,14)
• InChI Key： VFYNYEJZJHKGLT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C#CC(=O)O)C=1)=O

Computed Properties

• Exact Mass: 190.02660867Da
• Monoisotopic Mass: 190.02660867Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6Ų

Additional information on Benzoic acid, 3-(carboxyethynyl)-

Benzoic acid, 3-(carboxyethynyl)- (CAS No. 870245-85-5): A Comprehensive Overview

Benzoic acid, 3-(carboxyethynyl)-, identified by its Chemical Abstracts Service (CAS) number 870245-85-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a carboxyethynyl functional group at the 3-position of the benzene ring. The unique structural configuration of Benzoic acid, 3-(carboxyethynyl)- makes it a versatile intermediate in synthetic chemistry and a promising candidate for various applications, particularly in medicinal chemistry and materials science.

The< strong> carboxyethynyl moiety introduces both hydrophilic and hydrophobic properties to the molecule, enhancing its solubility and reactivity. This dual nature has been exploited in the development of novel drug candidates, where the compound serves as a scaffold for designing molecules with improved pharmacokinetic profiles. Recent studies have highlighted the potential of Benzoic acid, 3-(carboxyethynyl)- in modulating biological pathways, particularly those involving inflammation and oxidative stress.

In the realm of pharmaceutical research, Benzoic acid, 3-(carboxyethynyl)- has been investigated for its role in developing anti-inflammatory agents. The carboxyethynyl group facilitates easy conjugation with other pharmacophores, enabling the synthesis of hybrid molecules that exhibit enhanced bioavailability and target specificity. Preliminary in vitro studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest that derivatives of Benzoic acid, 3-(carboxyethynyl)- could be valuable in treating chronic inflammatory conditions.

Beyond its pharmaceutical applications, Benzoic acid, 3-(carboxyethynyl)- has shown promise in materials science. The compound's ability to form stable complexes with metal ions has been explored for the development of novel catalysts and sensors. Additionally, its aromatic structure and functional group make it a suitable candidate for designing organic semiconductors and light-emitting diodes (LEDs). Researchers have reported the successful incorporation of Benzoic acid, 3-(carboxyethynyl)- into polymer matrices to enhance their thermal stability and electronic properties.

The synthesis of Benzoic acid, 3-(carboxyethynyl)- involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include palladium-catalyzed cross-coupling reactions between terminal alkynes and benzoic acid derivatives. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, making it feasible to produce high-purity samples of Benzoic acid, 3-(carboxyethynyl)-. These advancements have enabled researchers to explore more complex derivatives and analogs with tailored properties.

In recent years, computational chemistry has played a crucial role in understanding the structure-activity relationships of Benzoic acid, 3-(carboxyethynyl)-. Molecular modeling studies have provided insights into how the carboxyethynyl group interacts with biological targets at the molecular level. These simulations have helped guide the design of more effective drug candidates by predicting binding affinities and metabolic stability. The integration of experimental data with computational methods has accelerated the discovery process for novel therapeutic agents based on this compound.

The toxicological profile of Benzoic acid, 3-(carboxyethynyl)- is another area of active research. While benzoic acid itself is well-studied and considered safe at low concentrations, the introduction of additional functional groups necessitates thorough safety evaluations. In vitro toxicity assays have been conducted to assess potential hepatotoxicity and genotoxicity. Preliminary results indicate that Benzoic acid, 3-(carboxyethynyl)-, when used within appropriate concentrations, exhibits low toxicity profiles comparable to other benzoic acid derivatives. However, further studies are needed to fully characterize its safety profile under various conditions.

The industrial applications of Benzoic acid, 3-(carboxyethynyl)- are also expanding. Its use as an intermediate in fine chemical synthesis has been explored for producing specialty chemicals used in fragrances, dyes, and coatings. The compound's ability to undergo diverse chemical transformations makes it a valuable building block for synthesizing complex molecules with unique properties. Manufacturers are increasingly interested in scaling up production processes to meet growing demand from both academic research institutions and industrial partners.

In conclusion, Benzoic acid, 3-(carboxyethynyl)-, CAS No.< strong>870245-85-5, is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an attractive candidate for drug development, materials science innovations, and industrial applications. As research continues to uncover new uses and optimize synthetic methodologies for this compound，its importance is likely to grow further。The ongoing exploration of its biological activities、synthetic versatility，and industrial relevance underscores its value as a cornerstone molecule in modern chemical research。